N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine

• IUPAC Name: N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine
• InChI: InChI=1S/C13H21N3O/c1-2-12(15-11-4-8-17-9-5-11)13(3-1)16-7-6-14-10-16/h6-7,10-13,15H,1-5,8-9H2
• InChI Key: XQLSHRWPTKXEHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)N2C=CN=C2)NC3CCOCC3
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine, also known as VU0152100, is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). This chemical compound has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine acts as a positive allosteric modulator of mGluR5, which is a G protein-coupled receptor that is widely distributed in the brain. This receptor plays a crucial role in regulating synaptic plasticity, which is essential for learning and memory.
Biochemical and Physiological Effects:
N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine has been shown to increase the activity of mGluR5, leading to enhanced synaptic plasticity and improved cognitive function. The compound has also been shown to reduce motor deficits in animal models of Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine in lab experiments is its high selectivity for mGluR5, which reduces the risk of off-target effects. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine. One area of interest is its potential use in the treatment of addiction, as mGluR5 has been implicated in the reward pathways of the brain. Another area of interest is its potential use in the treatment of anxiety disorders, as mGluR5 has been shown to play a role in anxiety-related behaviors. Additionally, further research is needed to fully understand the long-term effects of N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine on synaptic plasticity and cognitive function.

Synthesis Methods

The synthesis of N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine involves the reaction of 2-bromo-1-cyclopentyl-1H-imidazole with 4-aminooxane in the presence of a palladium catalyst. This method yields a high purity product with a yield of 70%.

Scientific Research Applications

N-(2-imidazol-1-ylcyclopentyl)oxan-4-amine has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. The compound has been shown to enhance cognitive function and reduce motor deficits in animal models of these diseases.